Cas no 4430-77-7 (6,7-Dihydro-pyrido2,3-dpyridazine-5,8-dione)

• Product Name: 6,7-Dihydro-pyrido2,3-dpyridazine-5,8-dione
• CAS No: 4430-77-7
• Molecular Formula: C₇H₅N₃O₂
• Molecular Weight: 163.1335
• MDL: MFCD06251613
• CID: 45046
• PubChem ID: 220711

6,7-Dihydro-pyrido2,3-dpyridazine-5,8-dione Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazine-5,8-diol
• 6,7-Dihydro-pyrido[2,3-d]pyridazine-5,8-dione
• Pyrido[2,3-d]pyridazine-5,8-dione, 6,7-dihydro-
• 5,8-dioxo-5,6,7,8-tetrahydro-pyrido{2,3-d}pyridazine
• 6,7-dihydropyridi[2,3-d]pyridazine-5,8-dione
• 6,7-Dihydropyrido(2,3-d)pyridazine-5,8-dione
• 6,7-Dihydropyrido[2,3-d]pyridazine-5,8-dione
• F3116-0217
• Niazid deriv
• Pyrido(2,3-d)pyridazine-5,8-diol
• pyrido[2,3-d]pyridazine-5,8(6H,7H)-dione
• quinolinic acid hydrazide
• NSC3846
• DKOROYSYZIOJRG-UHFFFAOYSA-N
• Oprea1_367232
• HMS1659E20
• Pyrido(2,3-d)pyridazin-5,8-diol
• NSC131226
• NSC1312
• SCHEMBL10441671
• SMSSF-0625698
• AMS_CNC_ID-48956754
• VU0421900-2
• NSC-131213
• AKOS002308860
• SY022431
• AB00682929-01
• NSC-3846
• BP-11830
• NSC-131226
• 6 pound not7-Dihydropyrido[2 pound not3-d]pyridazine-5 pound not8-dione
• MFCD06251613
• NSC131213
• AS-31642
• AKOS002212371
• DTXSID90196123
• SCHEMBL3653358
• NSC 3846
• CS-0091194
• VU0421900-3
• 4430-77-7
• 8-hydroxy-6H-pyrido[2,3-d]pyridazin-5-one
• DB-350257

• MDL： MFCD06251613
• InChIKey： DKOROYSYZIOJRG-UHFFFAOYSA-N
• Inchi： 1S/C7H5N3O2/c11-6-4-2-1-3-8-5(4)7(12)10-9-6/h1-3H,(H,9,11)(H,10,12)
• SMILES： O=C1C2C([H])=C([H])C([H])=NC=2C(N([H])N1[H])=O

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.038
• Heavy Atom Count: 12
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 71.1

Experimental Properties

• LogP: 0.43600
• PSA: 79.13000
• Refractive Index: 1.593
• Boiling Point: 563.1 °C at 760 mmHg
• Flash Point: 563.1 °C at 760 mmHg
• Density: 1.424

6,7-Dihydro-pyrido2,3-dpyridazine-5,8-dione Security Information

6,7-Dihydro-pyrido2,3-dpyridazine-5,8-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%